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Introduction
Bis(dicyclohexylphosphino)methane, also known as Methylenebis(dicyclohexylphosphine),

is an organophosphorus compound widely utilized as a bidentate phosphine ligand in transition

metal-catalyzed reactions. Its structural features, particularly the two bulky

dicyclohexylphosphine groups linked by a flexible methylene bridge, confer unique properties

that are instrumental in various catalytic processes, including Suzuki-Miyaura, Buchwald-

Hartwig, and Heck cross-coupling reactions.[1] An understanding of its core physical properties

is essential for its effective application in synthesis, catalysis, and materials science. This guide

provides a comprehensive overview of these properties, along with the standard experimental

protocols for their determination.

Core Physical and Chemical Properties
The fundamental physical and chemical identifiers for bis(dicyclohexylphosphino)methane
are summarized below. This data is critical for substance identification, purity assessment, and

safety considerations.
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Property Value Reference

Appearance White crystalline powder/solid. [2][3]

Melting Point 95-102 °C (literature value). [1][2][4]

Molecular Formula C₂₅H₄₆P₂ [5]

Linear Formula (C₆H₁₁)₂PCH₂P(C₆H₁₁)₂ [4][6]

Molecular Weight 408.58 g/mol [4][5][6]

CAS Number 137349-65-6 [1][4][6]

Form Solid. [4][6]

Air Sensitivity Air Sensitive. [2]

Spectroscopic and Structural Data
Spectroscopic analysis is fundamental to confirming the structure and purity of

bis(dicyclohexylphosphino)methane.

NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the

molecular structure.

¹H NMR: In a patent describing the synthesis of the compound, the ¹H-NMR spectrum in

CDCl₃ shows a broad multiplet between 2.0 and 1.0 ppm, corresponding to the 46 protons of

the cyclohexyl and methylene groups.[7]

³¹P NMR: The same patent reports a ³¹P NMR signal in CDCl₃ as a singlet at -8.7 ppm.[7]

The chemical shift in ³¹P NMR is a key indicator of the electronic environment of the

phosphorus atoms and can shift significantly upon coordination to a metal center.[8]

¹³C NMR: Data for ¹³C NMR is available and provides further confirmation of the carbon

framework of the molecule.[5]

Crystal Structure
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The three-dimensional arrangement of atoms in the solid state has been determined by X-ray

crystallography. This data is available through the Cambridge Structural Database (CSD) and

provides precise bond lengths and angles, confirming the bidentate nature of the ligand.[5]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of solid organophosphorus compounds like bis(dicyclohexylphosphino)methane.

Melting Point Determination (Capillary Method)
This protocol describes the standard technique for measuring the melting point range of a solid

crystalline compound.[9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube).

Glass capillary tubes (one end sealed).[10]

Mortar and pestle or spatula.[10]

Thermometer.

Procedure:

Sample Preparation: Place a small amount of dry bis(dicyclohexylphosphino)methane
onto a watch glass. If the sample is not a fine powder, gently crush it.[10]

Loading the Capillary: Jab the open end of a capillary tube into the powder pile. Invert the

tube and tap it gently on a hard surface to pack the solid into the sealed end. Repeat until a

sample height of 2-3 mm is achieved.[10]

Measurement:

Place the loaded capillary tube into the heating block of the melting point apparatus.[10]
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Heat at a medium rate until the temperature is about 20°C below the expected melting

point (approx. 75°C).[10]

Reduce the heating rate to approximately 1-2°C per minute to ensure thermal equilibrium

between the sample and the thermometer.

Record the temperature at which the first droplet of liquid appears (the beginning of the

melting range).

Record the temperature at which the entire sample has completely melted (the end of the

melting range).

Purity Assessment: A sharp melting range (e.g., 0.5-1.0°C) is indicative of a pure compound,

whereas a broad and depressed melting range suggests the presence of impurities.
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Workflow for Melting Point Determination

Obtain Dry Sample

Pulverize Sample

Load Capillary Tube (2-3 mm)

Place in Apparatus

Heat Rapidly to ~75°C

Heat Slowly (1-2°C/min)

Record Start of Melting

Record End of Melting

Report Melting Range

Click to download full resolution via product page

Caption: General workflow for determining the melting point of a solid sample.
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Solubility Testing
This qualitative protocol determines the solubility of the compound in various solvents.

Apparatus:

Small test tubes.

Glass stirring rod.

Selection of solvents (e.g., water, methanol, acetone, toluene, hexane).

Procedure:

Place approximately 10 mg of bis(dicyclohexylphosphino)methane into a small test tube.

[11]

Add about 6 drops of the chosen solvent to the test tube.[11]

Shake the tube and/or stir with a glass rod.

Observe if a homogeneous solution forms. If not, add more solvent up to 1 mL.

Record the compound as "soluble," "partially soluble," or "insoluble" for each solvent. While

specific data for this compound is not readily available in the search results, similar

organophosphorus compounds are typically soluble in organic solvents like toluene and

acetone and insoluble in water.[12]

Spectroscopic Sample Preparation
NMR Spectroscopy:

Accurately weigh 5-10 mg of the compound.

Dissolve the sample in approximately 0.5-0.7 mL of a suitable deuterated solvent (e.g.,

CDCl₃) in an NMR tube.

Cap the tube and gently agitate to ensure complete dissolution before placing it in the

spectrometer.
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FTIR Spectroscopy (for solids):

Nujol Mull: Grind a small amount of the sample with a drop of Nujol (mineral oil) to create a

fine paste. Spread the paste between two salt plates (e.g., KBr or NaCl) for analysis.[13] This

method is suitable for air-sensitive compounds.

KBr Pellet: Mix a small amount of the sample with dry potassium bromide (KBr) powder.

Grind the mixture finely and press it into a transparent pellet using a hydraulic press.

Role in Catalysis: A Conceptual Overview
Bis(dicyclohexylphosphino)methane functions as a "ligand," a molecule that binds to a

central metal atom to form a coordination complex. In catalysis, this complex is the active

species that facilitates a chemical reaction. The diagram below illustrates the general role of

such a ligand in a palladium-catalyzed cross-coupling reaction, a common application.
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Role of Ligand in a Catalytic Cycle

Catalytic Cycle

Reactants & Products

Pd(0)L₂
Active Catalyst

Oxidative Addition
(R-X)

R-Pd(II)L₂(X)

Transmetalation
(R'-M)

R-Pd(II)L₂(R')

Reductive Elimination

R-R'R-X R'-M

L = Bis(dicyclohexylphosphino)methane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b161899?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

